Cas no 339100-39-9 (4-{2-(4-Fluorophenyl)sulfanylacetyl}-2,6-dimethylphenyl N,N-dimethylcarbamate)

4-{2-(4-Fluorophenyl)sulfanylacetyl}-2,6-dimethylphenyl N,N-dimethylcarbamate is a specialized carbamate derivative featuring a fluorophenylsulfanylacetyl moiety, which enhances its reactivity and selectivity in chemical applications. The compound's structural design, incorporating both a dimethylphenyl and dimethylcarbamate group, contributes to its stability and potential utility in synthetic organic chemistry. Its fluorinated aromatic component may improve binding affinity in pharmacological or agrochemical contexts, while the carbamate functionality offers versatility as a protecting group or intermediate. This compound is suited for research applications requiring precise molecular modifications, particularly in the development of bioactive molecules or advanced materials. Its well-defined structure ensures reproducibility in experimental settings.

4-{2-(4-Fluorophenyl)sulfanylacetyl}-2,6-dimethylphenyl N,N-dimethylcarbamate structure

339100-39-9 structure

Product Name:4-{2-(4-Fluorophenyl)sulfanylacetyl}-2,6-dimethylphenyl N,N-dimethylcarbamate

CAS No:339100-39-9

MF:

MW:

CID:4648748

Update Time:2025-05-24

4-{2-(4-Fluorophenyl)sulfanylacetyl}-2,6-dimethylphenyl N,N-dimethylcarbamate Chemical and Physical Properties

Names and Identifiers

- 4-{2-(4-Fluorophenyl)sulfanylacetyl}-2,6-dimethylphenyl N,N-dimethylcarbamate

4-{2-(4-Fluorophenyl)sulfanylacetyl}-2,6-dimethylphenyl N,N-dimethylcarbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F161725-25mg	4-{2-[(4-Fluorophenyl)sulfanyl]acetyl}-2,6-dimethylphenyl N,N-dimethylcarbamate	339100-39-9		25mg	$ 230.00	2022-06-05
TRC	F161725-50mg	4-{2-[(4-Fluorophenyl)sulfanyl]acetyl}-2,6-dimethylphenyl N,N-dimethylcarbamate	339100-39-9		50mg	$ 380.00	2022-06-05
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00931520-1g	4-{2-[(4-fluorophenyl)sulfanyl]acetyl}-2,6-dimethylphenyl N,N-dimethylcarbamate	339100-39-9	90%	1g	￥4193.0	2023-04-07
A2B Chem LLC	AI84858-1mg	4-{2-[(4-fluorophenyl)sulfanyl]acetyl}-2,6-dimethylphenyl N,N-dimethylcarbamate	339100-39-9	>90%	1mg	$201.00	2024-04-20
A2B Chem LLC	AI84858-5mg	4-{2-[(4-fluorophenyl)sulfanyl]acetyl}-2,6-dimethylphenyl N,N-dimethylcarbamate	339100-39-9	>90%	5mg	$214.00	2024-04-20
A2B Chem LLC	AI84858-10mg	4-{2-[(4-fluorophenyl)sulfanyl]acetyl}-2,6-dimethylphenyl N,N-dimethylcarbamate	339100-39-9	>90%	10mg	$240.00	2024-04-20
A2B Chem LLC	AI84858-500mg	4-{2-[(4-fluorophenyl)sulfanyl]acetyl}-2,6-dimethylphenyl N,N-dimethylcarbamate	339100-39-9	>90%	500mg	$720.00	2024-04-20
A2B Chem LLC	AI84858-1g	4-{2-[(4-fluorophenyl)sulfanyl]acetyl}-2,6-dimethylphenyl N,N-dimethylcarbamate	339100-39-9	>90%	1g	$1295.00	2024-04-20

4-{2-(4-Fluorophenyl)sulfanylacetyl}-2,6-dimethylphenyl N,N-dimethylcarbamate Related Literature

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3. An approach to biodegradable star polymeric architectures using disulfide coupling†

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Related Categories

Additional information on 4-{2-(4-Fluorophenyl)sulfanylacetyl}-2,6-dimethylphenyl N,N-dimethylcarbamate

4-{2-(4-Fluorophenyl)sulfanylacetyl}-2,6-dimethylphenyl N,N-dimethylcarbamate (CAS No. 339100-39-9)

The compound 4-{2-(4-Fluorophenyl)sulfanylacetyl}-2,6-dimethylphenyl N,N-dimethylcarbamate, identified by the CAS registry number CAS No. 339100-39-9, is a complex organic molecule with a unique structure and diverse applications. This compound belongs to the class of organosulfur compounds, characterized by the presence of a sulfanyl group (-S-) within its molecular framework. The molecule consists of a central phenyl ring substituted with two methyl groups at the 2 and 6 positions, which contributes to its stability and aromaticity. Additionally, the molecule features a sulfanylacetyl group attached to a 4-fluorophenyl moiety, further enhancing its chemical reactivity and potential for use in various chemical reactions.

Recent studies have highlighted the significance of sulfanylacetyl groups in modulating the electronic properties of aromatic systems. The presence of the N,N-dimethylcarbamate group in this compound adds another layer of functionality, enabling it to participate in hydrogen bonding and other non-covalent interactions. These properties make it an attractive candidate for applications in drug design, where such interactions are crucial for bioavailability and target specificity.

The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions and coupling reactions. Researchers have optimized these processes to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern pharmaceutical and chemical industries. The use of advanced purification techniques, such as high-performance liquid chromatography (HPLC) and vacuum distillation, has further enhanced the quality of this compound.

In terms of applications, 4-{2-(4-Fluorophenyl)sulfanylacetyl}-2,6-dimethylphenyl N,N-dimethylcarbamate has shown promise in several areas. In medicinal chemistry, it serves as a valuable intermediate in the synthesis of bioactive molecules targeting various therapeutic areas, including cancer and inflammatory diseases. Its ability to act as a versatile building block allows chemists to explore its potential in creating novel drug candidates with improved pharmacokinetic profiles.

Moreover, this compound has been utilized in material science for the development of advanced polymers and coatings. The sulfur-containing group contributes to improved thermal stability and mechanical properties, making it suitable for high-performance materials used in aerospace and automotive industries.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound with greater accuracy. Quantum mechanical calculations have revealed that the sulfanylacetyl group plays a critical role in stabilizing certain reactive intermediates during chemical transformations. This insight has led to innovative strategies for optimizing reaction conditions and improving synthetic efficiency.

In conclusion, CAS No. 339100-39-9, or 4-{2-(4-Fluorophenyl)sulfanylacetyl}-2,6-dimethylphenyl N,N-dimethylcarbamate, stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an essential component in modern chemical research and development.